5-(4-bromophenyl)-3-(4-methoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole

• IUPAC Name: 2-(benzenesulfonyl)-3-(4-bromophenyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazole
• InChI: InChI=1S/C22H19BrN2O3S/c1-28-19-13-9-16(10-14-19)21-15-22(17-7-11-18(23)12-8-17)25(24-21)29(26,27)20-5-3-2-4-6-20/h2-14,22H,15H2,1H3
• InChI Key: WDNSYHLHGAIJCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN(C(C2)C3=CC=C(C=C3)Br)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H19BrN2O3S
• Molecular Weight: 471.4 g/mol
• CAS No.: 362490-92-4

Description

5-(4-bromophenyl)-3-(4-methoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazole is a useful research compound. Its molecular formula is C22H19BrN2O3S and its molecular weight is 471.4g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemistry and Synthesis of Pyrazole Derivatives

Pyrazole derivatives are known for their versatility as building blocks in the synthesis of heterocyclic compounds. The unique reactivity of such compounds, including 4-(dicyanomethylene)-3-methyl-1-phenyl-2-pyrazoline-5-ones, allows for the creation of various heterocyclic structures under mild reaction conditions. This flexibility facilitates the synthesis of pyrazolo-imidazoles, thiazoles, spiropyridines, and more, showcasing the compound's significance in heterocyclic and dyes synthesis (Gomaa & Ali, 2020).

Biological Activities and Applications

Pyrazole scaffolds are integral in medicinal chemistry due to their pharmacophore qualities, contributing to numerous biologically active compounds. Their derivatives exhibit a wide range of biological activities, such as anticancer, analgesic, anti-inflammatory, and antimicrobial properties. These characteristics underscore the potential of pyrazole compounds in therapeutic applications and drug development (Dar & Shamsuzzaman, 2015). Additionally, pyrazoline-based compounds are synthesized via various methods, including microwave-assisted synthesis, offering potential in agrochemical and pharmaceutical activities (Sheetal et al., 2018).

Synthetic Strategies and Therapeutic Outlook

The synthesis and therapeutic applications of pyrazole analogs have been explored, with a focus on their diverse pharmacological activities. Pyrazole analogs have shown efficacy as different pharmacological agents, indicating the ongoing research in developing new drug candidates with improved efficacy and lesser side effects (Ganguly & Jacob, 2017).